Cas no 96008-33-2 (Sodium (4,5-dimethyl-1,2,4-triazol-3-yl)sulfanide)
96008-33-2 structure
Product Name:Sodium (4,5-dimethyl-1,2,4-triazol-3-yl)sulfanide
CAS No:96008-33-2
MF:C4H6N3NaS
MW:151.165309429169
CID:4723353
Update Time:2023-08-16
Sodium (4,5-dimethyl-1,2,4-triazol-3-yl)sulfanide Chemical and Physical Properties
Names and Identifiers
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- sodium (4,5-dimethyl-1,2,4-triazol-3-yl)sulfanide
- Sodium (4,5-dimethyl-1,2,4-triazol-3-yl)sulfanide
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- Inchi: 1S/C4H7N3S.Na/c1-3-5-6-4(8)7(3)2;/h1-2H3,(H,6,8);/q;+1/p-1
- InChI Key: PYXRNJGKBOXXGY-UHFFFAOYSA-M
- SMILES: [S-]C1=NN=C(C)N1C.[Na+]
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 91.9
- Topological Polar Surface Area: 31.7
Sodium (4,5-dimethyl-1,2,4-triazol-3-yl)sulfanide Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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